Cas no 1172231-06-9 (4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

4-Ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-ethoxy substitution and a 4-fluorophenyl group, contributing to its unique reactivity and biological activity. The carboxylic acid moiety enhances its utility as an intermediate in synthetic chemistry, enabling further functionalization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and well-defined structural characteristics make it suitable for precise synthetic applications. Its stability under standard conditions ensures reliable performance in research and industrial processes.

4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid structure

1172231-06-9 structure

Product Name:4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid

CAS No:1172231-06-9

MF:C₁₂H₁₁FN₂O₃

MW:250.225746393204

MDL:MFCD11986417

CID:2152873

PubChem ID:33676677

Update Time:2025-06-07

4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-ethoxy-1-(4-fluorophenyl)pyrazole-3-carboxylic acid
- 4-Ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
- CYRVFNZBVRWBGQ-UHFFFAOYSA-N
- AKOS005207938
- F2135-0488
- 1172231-06-9
- SCHEMBL176297
- DB-367735
- EN300-239027
- 4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid
- MDL： MFCD11986417
- Inchi： 1S/C12H11FN2O3/c1-2-18-10-7-15(14-11(10)12(16)17)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3,(H,16,17)
- InChI Key： CYRVFNZBVRWBGQ-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)N1C=C(C(C(=O)O)=N1)OCC

Computed Properties

Exact Mass: 250.07537038g/mol
Monoisotopic Mass: 250.07537038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4
XLogP3: 2.2

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: NA
Boiling Point: 404.0±35.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-ethoxy-1-(4-fluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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